5-Cyclopentyloxy-6-methoxynicotinic acid

• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 5-cyclopentyloxy-6-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C12H15NO4/c1-16-11-10(17-9-4-2-3-5-9)6-8(7-13-11)12(14)15/h6-7,9H,2-5H2,1H3,(H,14,15)
• InChI Key: ZYDUYDKCRIYLLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C(=O)O)OC2CCCC2

Description

5-Cyclopentyloxy-6-methoxynicotinic acid is a nicotinic acid derivative featuring a cyclopentyloxy substituent at position 5 and a methoxy group at position 6 on the pyridine ring. This compound is primarily utilized as a chemical intermediate in organic synthesis, particularly in the preparation of acyl chlorides via reactions with thionyl chloride (SOCl₂) . Its molecular formula is C₁₂H₁₅NO₄, with a molecular weight of 261.25 g/mol.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The following table summarizes key differences between 5-cyclopentyloxy-6-methoxynicotinic acid and related compounds:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
5-Cyclopentyloxy-6-methoxynicotinic acid	5-O-C₅H₉, 6-OCH₃	C₁₂H₁₅NO₄	261.25	Intermediate in organic synthesis
5-Bromo-6-(cyclohexyloxy)nicotinic acid	5-Br, 6-O-C₆H₁₁	C₁₂H₁₄BrNO₃	300.15	Halogenated analog for further substitution reactions
5-Chloro-6-methoxynicotinic acid	5-Cl, 6-OCH₃	C₇H₆ClNO₃	187.58	Smaller substituents, potential for electrophilic substitution

Key Observations:

Substituent Effects: 5-Cyclopentyloxy-6-methoxynicotinic acid: The bulky cyclopentyloxy group increases steric hindrance and lipophilicity compared to smaller substituents like methoxy or halogens. This may enhance solubility in nonpolar solvents and influence pharmacokinetic properties. 5-Bromo-6-(cyclohexyloxy)nicotinic acid: The bromine atom introduces a heavy halogen, which can act as a leaving group in nucleophilic substitution or participate in cross-coupling reactions. The cyclohexyloxy group further adds steric bulk compared to cyclopentyloxy . 5-Chloro-6-methoxynicotinic acid: The chlorine atom is smaller and more electronegative than bromine, making it less reactive in substitution reactions but still suitable for directing electrophilic aromatic substitution .

Electronic Effects :

• Alkoxy groups (e.g., methoxy, cyclopentyloxy) are electron-donating via resonance, activating the pyridine ring toward electrophilic attack.
• Halogens (Br, Cl) are electron-withdrawing via induction, deactivating the ring but directing substitution to specific positions.

The chlorinated analog (187.58 g/mol) is more compact, favoring applications requiring smaller molecular frameworks.